Cas no 107885-67-6 ((3S)-azepan-3-amine)

(3S)-azepan-3-amine structure
Product Name:(3S)-azepan-3-amine
CAS No:107885-67-6
Molecular Formula:C6H14N2
Molecular Weight:114.18876
MDL:MFCD00067111
CID:842569
PubChem ID:7145038
(3S)-azepan-3-amine Properties
Names and Identifiers
-
- (S)-Azepan-3-amine
- (R)-3-Amino-Hexahydro-1H-Azepin
- 1H-Azepin-3-amine, hexahydro-, (3S)-
- BESIVANCE II
- (3S)-azepan-3-amine
- (3S)-3-Aminohexahydroazepine
- (S)-3-Aminohexahydroazepine
- (S)-Hexahydro-1H-azepin-3-amine
- S-3-Aminohomopiperidine
- (S)-3-Amino-hexahydro-1H-azepin
- 107885-67-6
- CS-0147270
- EN300-314364
- SCHEMBL1563759
- DTXSID30428011
- WJUBYASTGWKFHK-LURJTMIESA-N
- AKOS006337460
- AS-78555
- MFCD00067111
- DB-328104
- (S)-Azepan-3-ylamine
-
- MDL: MFCD00067111
- InChIKey: WJUBYASTGWKFHK-LURJTMIESA-N
- Inchi: InChI=1S/C6H14N2/c7-6-3-1-2-4-8-5-6/h6,8H,1-5,7H2/t6-/m0/s1
- SMILES: N[C@H]1CCCCNC1
Computed Properties
- Exact Mass: 114.11600
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 114.116
- Heavy Atom Count: 8
- Complexity: 63.5
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -0.2
- Topological Polar Surface Area: 38A^2
Experimental Properties
- LogP: 1.11630
- PSA: 38.05000
- Refractive Index: 1.453
- Boiling Point: 181 ºC
- Flash Point: 70 ºC
- Color/Form: Colorless crystal
- Density: 0.893
(3S)-azepan-3-amine Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AD67309-500mg |
(S)-Azepan-3-amine |
107885-67-6 | 95% | 500mg |
$63.00 | 2024-04-20 | |
Aaron | AR007W9L-100mg |
(R)-3-Amino-Hexahydro-1H-Azepin |
107885-67-6 | 97% | 100mg |
$18.00 | ||
abcr | AB530617-250 mg |
(3S)-Azepan-3-amine; . |
107885-67-6 | 250MG |
€472.80 | 2022-07-29 | ||
Alichem | A449042583-5g |
(S)-Azepan-3-amine |
107885-67-6 | 95% | 5g |
$588.60 | 2023-09-04 | |
Ambeed | A375298-100mg |
(S)-Azepan-3-amine |
107885-67-6 | 97% | 100mg |
$21.0 | ||
Chemenu | CM300282-5g |
(S)-Azepan-3-amine |
107885-67-6 | 95% | 5g |
$505 | ||
Enamine | EN300-314364-0.05g |
(3S)-azepan-3-amine |
107885-67-6 | 0.05g |
$311.0 | 2023-09-05 | ||
eNovation Chemicals LLC | D630191-250MG |
(3S)-azepan-3-amine |
107885-67-6 | 97% | 250MG |
$290 | 2022-06-06 | |
Fluorochem | 216371-250mg |
S)-Azepan-3-amine Hydrochloride |
107885-67-6 | 95% | 250mg |
£560.00 | 2022-03-01 | |
TRC | S290440-1g |
(3S)-Azepan-3-amine |
107885-67-6 | 1g |
$ 665.00 | 2022-06-03 |
(3S)-azepan-3-amine Related Literature
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Prabakaran Shankar,John Bosco Balaguru Rayappan RSC Adv., 2015,5, 85363-85372
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Annegret Laub,Goran N. Kaluđerović,Ali N. Hmedat,Anselmo J. Otero-González,Ludger A. Wessjohann Org. Biomol. Chem., 2017,15, 3628-3637
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Emil Dieterich,Simon-Johannes Kinkelin,Matthias Steimecke,Michael Bron Nanoscale Adv., 2022,4, 5154-5163
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Gemma K. Gransbury,Marie-Emmanuelle Boulon,Richard A. Mole,Robert W. Gable,Boujemaa Moubaraki,Keith S. Murray,Lorenzo Sorace,Alessandro Soncini,Colette Boskovic Chem. Sci., 2019,10, 8855-8871
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Amélie Juhin,Marcin Sikora,Claire Carvallo,Francesca Peiró,Maria Dolors Baró,Philippe Sainctavit,Pieter Glatzel Nanoscale, 2014,6, 11911-11920
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7. The in situ atom transfer radical polymerization of MMA using the TD–FeCl3–PPh3 initiating systemXiao-Ping Chen,Kun-Yuan Qiu New J. Chem., 2000,24, 865-869
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Juan Hong,Xuxian Xiao,Haoliang Liu,Lin Fu,Xin-Chang Wang,Long Zhou,Xiao-Ye Wang,Zijie Qiu,Xiao-Yu Cao,Akimitsu Narita,Klaus Müllen,Yunbin Hu Chem. Commun., 2021,57, 5566-5569
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Anders Palmelund,Eddie L. Myers,Lik Ren Tai,Steve Tisserand,Craig P. Butts,Varinder K. Aggarwal Chem. Commun., 2007, 4128-4130
Recommended suppliers
Amadis Chemical Company Limited
(CAS:107885-67-6)(3S)-azepan-3-amine

Purity:99%/99%
Quantity:25g/50g
Price($):1213.0/3463.0